Cas no 2248398-16-3 (2-[(2-Methylpropan-2-yl)oxycarbonyl-quinazolin-4-ylamino]acetic acid)

• Product Name: 2-[(2-Methylpropan-2-yl)oxycarbonyl-quinazolin-4-ylamino]acetic acid
• CAS No: 2248398-16-3
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5970388
• PubChem ID: 137941182
• Update Time: 2025-06-09

2-[(2-Methylpropan-2-yl)oxycarbonyl-quinazolin-4-ylamino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Methylpropan-2-yl)oxycarbonyl-quinazolin-4-ylamino]acetic acid
• EN300-6508516
• 2-{[(tert-butoxy)carbonyl](quinazolin-4-yl)amino}acetic acid
• 2248398-16-3

• Inchi： 1S/C15H17N3O4/c1-15(2,3)22-14(21)18(8-12(19)20)13-10-6-4-5-7-11(10)16-9-17-13/h4-7,9H,8H2,1-3H3,(H,19,20)
• InChI Key： MCWNXOOYOWPGIH-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)C1C2C=CC=CC=2N=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.6Ų

Additional information on 2-[(2-Methylpropan-2-yl)oxycarbonyl-quinazolin-4-ylamino]acetic acid

Introduction to 2-[(2-Methylpropan-2-yl)oxycarbonyl-quinazolin-4-ylamino]acetic Acid (CAS No. 2248398-16-3)

2-[(2-Methylpropan-2-yl)oxycarbonyl-quinazolin-4-ylamino]acetic acid, identified by its Chemical Abstracts Service (CAS) number 2248398-16-3, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of β-amino acids, featuring a quinazoline moiety linked to an acetic acid backbone, which makes it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and potential biological activity. The quinazoline ring is a well-known scaffold in medicinal chemistry, often found in drugs targeting various diseases, including cancer and infectious disorders. The presence of an oxycarbonyl group (also known as an ester carbonyl) and an amino acid moiety further enhances its utility as a building block for more complex molecules.

In recent years, there has been growing interest in quinazoline derivatives due to their demonstrated pharmacological properties. Studies have highlighted the potential of quinazoline-based compounds as kinase inhibitors, particularly in the context of targeted cancer therapies. The introduction of the (2-methylpropan-2-yl)oxycarbonyl group in this compound suggests a modification aimed at improving solubility, metabolic stability, or binding affinity to biological targets.

Research published in leading journals has begun to explore the synthetic pathways and biological activities of derivatives similar to CAS No. 2248398-16-3. For instance, modifications to the quinazoline core have been investigated for their ability to modulate enzyme activity, such as tyrosine kinases, which are critical in signal transduction pathways associated with cell growth and differentiation. The acetic acid side chain provides a handle for further derivatization, allowing chemists to tailor the compound’s properties for specific applications.

The pharmaceutical industry has increasingly relied on advanced computational methods to predict the binding interactions between small molecules like 2-[(2-Methylpropan-2-yl)oxycarbonyl-quinazolin-4-ylamino]acetic acid and their target proteins. These virtual screening approaches have accelerated the discovery of novel drug candidates by identifying promising scaffolds early in the development process. The structural features of this compound make it a candidate for further optimization through structure-based drug design.

Moreover, the growing emphasis on green chemistry has prompted researchers to develop more sustainable synthetic routes for producing complex molecules like CAS No. 2248398-16-3. Catalytic methods and biocatalysis have emerged as powerful tools for constructing intricate molecular frameworks with high efficiency and minimal waste generation. Such innovations align with the broader goal of reducing the environmental impact of pharmaceutical manufacturing while maintaining or improving product quality.

The biological evaluation of this compound has not yet been extensively reported in public literature, but its structural design suggests potential therapeutic applications. For example, quinazoline derivatives have shown promise as antiviral agents due to their ability to interfere with viral replication cycles. The acetic acid moiety could also facilitate prodrug strategies, enhancing bioavailability or targeted delivery systems.

In conclusion, 2-[(2-Methylpropan-2-yl)oxycarbonyl-quinazolin-4-ylamino]acetic acid (CAS No. 2248398-16-3) represents a compelling candidate for further investigation in pharmaceutical research. Its unique structural features—combining a quinazoline core with functional groups like oxycarbonyl and amino acid side chains—position it as a versatile intermediate for developing novel therapeutics. As computational chemistry and sustainable synthetic methods continue to evolve, compounds like this one are likely to play an increasingly important role in drug discovery and development efforts worldwide.